1-Benzylsulfonyl-2-fluorobenzene

• IUPAC Name: 1-benzylsulfonyl-2-fluorobenzene
• InChI: InChI=1S/C13H11FO2S/c14-12-8-4-5-9-13(12)17(15,16)10-11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key: GWOPUACHJOSGEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CS(=O)(=O)C2=CC=CC=C2F
• Molecular Formula: C13H11FO2S
• Molecular Weight: 250.29 g/mol

Description

1-Benzylsulfonyl-2-fluorobenzene is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as benzylsulfonyl fluoride and has the chemical formula C7H7FO2S.

Mechanism of Action

The mechanism of action of 1-Benzylsulfonyl-2-fluorobenzene is not well understood. However, it is believed to act as an acylating agent, which can react with various nucleophiles, including amines, alcohols, and thiols. This reactivity makes it a useful tool in organic synthesis.
Biochemical and Physiological Effects:
1-Benzylsulfonyl-2-fluorobenzene has not been extensively studied for its biochemical and physiological effects. However, it is known to be a potent inhibitor of several enzymes, including cholinesterases, proteases, and lipases. These enzymes play critical roles in various physiological processes, including digestion, blood clotting, and nerve impulse transmission.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 1-Benzylsulfonyl-2-fluorobenzene in lab experiments is its high reactivity. This reactivity allows for the synthesis of various organic compounds using mild reaction conditions. However, the compound is highly toxic and requires careful handling and storage. Additionally, it is not suitable for use in biological systems due to its potent enzyme inhibition activity.

Future Directions

There are several future directions for research on 1-Benzylsulfonyl-2-fluorobenzene. One of the most significant areas of research is the development of new synthetic methodologies using this compound. Additionally, there is a need for more extensive studies on the biochemical and physiological effects of this compound. Finally, there is a need for the development of safer and more efficient methods for handling and storing this compound.
Conclusion:
In conclusion, 1-Benzylsulfonyl-2-fluorobenzene is a chemical compound with significant potential applications in various fields. Its high reactivity makes it a useful tool in organic synthesis, while its potent enzyme inhibition activity makes it a potential candidate for drug development. However, the compound is highly toxic and requires careful handling and storage. Further research is needed to fully understand the biochemical and physiological effects of this compound and to develop safer and more efficient methods for its use.

Synthesis Methods

The synthesis of 1-Benzylsulfonyl-2-fluorobenzene involves the reaction of benzylsulfonyl chloride with hydrogen fluoride gas. The reaction takes place at low temperatures and under anhydrous conditions to prevent the formation of unwanted byproducts. The yield of this reaction is typically high, and the resulting product is a colorless liquid with a boiling point of 187-188°C.

Scientific Research Applications

1-Benzylsulfonyl-2-fluorobenzene has been extensively studied for its potential applications in various fields. One of the most significant applications of this compound is in the field of organic synthesis. It is used as a reagent in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and specialty chemicals.